molecular formula C11H9ClN2O B8282221 5-chloro-1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde

5-chloro-1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde

Cat. No. B8282221
M. Wt: 220.65 g/mol
InChI Key: DMGAIGDJXZXPTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-chloro-1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C11H9ClN2O and its molecular weight is 220.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H9ClN2O

Molecular Weight

220.65 g/mol

IUPAC Name

5-chloro-1-methyl-4-phenylimidazole-2-carbaldehyde

InChI

InChI=1S/C11H9ClN2O/c1-14-9(7-15)13-10(11(14)12)8-5-3-2-4-6-8/h2-7H,1H3

InChI Key

DMGAIGDJXZXPTE-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NC(=C1Cl)C2=CC=CC=C2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde 43 (0.299 g, 1.61 mmol) in CCl4 (6 mL) was added N-chlorosuccinimide (229 mg, 1.72 mmol). The reaction mixture was heated to reflux for 4 h, cooled to room temperature, filtered, and concentrated. Purification by flash column chromatography on silica gel (5% to 20% EtOAc in hexanes) gave 5-chloro-1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde 44. Mass spectrum: calculated for C1H9ClN2O 220.0; found 221.3 (M++1).
Quantity
0.299 g
Type
reactant
Reaction Step One
Quantity
229 mg
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One

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